N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C16H16ClN3OS2.ClH/c1-19(2)7-8-20(15(21)13-4-3-9-22-13)16-18-12-6-5-11(17)10-14(12)23-16;/h3-6,9-10H,7-8H2,1-2H3;1H
• InChI Key: CPTBBSKYXLSYKV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)Cl)C(=O)C3=CC=CS3.Cl
• Molecular Formula: C16H17Cl2N3OS2
• Molecular Weight: 402.4 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C16H17Cl2N3OS2 and its molecular weight is 402.35. The purity is usually 95%.
BenchChem offers high-quality N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)thiophene-2-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)thiophene-2-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

One of the primary research applications involves the synthesis and characterization of structurally related compounds. For instance, the synthesis of N-substituted 2-amino-4-methylthiazole-5-carboxylic acid derivatives showcases the versatility of thiazole derivatives in creating a wide range of chemically active compounds, emphasizing their importance in medicinal chemistry and materials science (Dovlatyan et al., 2004).

Antimicrobial Evaluation

Research into the antimicrobial properties of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates highlights the compound's relevance in developing new antimicrobial agents. The study details the synthesis, characterisation, and evaluation of these compounds, providing insights into their potential use in combating microbial resistance (Spoorthy et al., 2021).

Corrosion Inhibition

The exploration of benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic solutions is another significant application. These studies demonstrate the compound's potential in industrial applications, where corrosion resistance is crucial. The effectiveness of these inhibitors is attributed to their ability to form stable adsorptive layers on metal surfaces, providing insights into designing more efficient corrosion protection strategies (Hu et al., 2016).

Anticancer and Antioxidant Activities

Investigations into the novel thiourea derivative and its complexes have revealed promising anticancer and antioxidant activities. This research underscores the potential of such compounds in developing new therapeutic agents, highlighting the synthesis, characterization, and biological evaluations that contribute to our understanding of their mechanisms of action (Yeşilkaynak et al., 2017).

Molecular Design and Drug Development

The synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines exemplify the compound's role in drug discovery and development. These derivatives have shown potent cytotoxic effects against various cancer cell lines, illustrating the chemical's utility in designing new anticancer drugs (Deady et al., 2003).